Cas no 2228594-47-4 (3-(3-fluoro-2-methylphenyl)pentanedioic acid)

• Product Name: 3-(3-fluoro-2-methylphenyl)pentanedioic acid
• CAS No: 2228594-47-4
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 5849383
• PubChem ID: 165624452
• Update Time: 2025-11-03

3-(3-fluoro-2-methylphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methylphenyl)pentanedioic acid
• EN300-1798358
• 2228594-47-4

• Inchi： 1S/C12H13FO4/c1-7-9(3-2-4-10(7)13)8(5-11(14)15)6-12(16)17/h2-4,8H,5-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： OZGNOCGWSJHBNO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(3-fluoro-2-methylphenyl)pentanedioic acid

Research Brief on 3-(3-fluoro-2-methylphenyl)pentanedioic acid (CAS: 2228594-47-4): Recent Advances and Applications

3-(3-fluoro-2-methylphenyl)pentanedioic acid (CAS: 2228594-47-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This dicarboxylic acid derivative, characterized by its unique fluorinated aromatic moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 3-(3-fluoro-2-methylphenyl)pentanedioic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and subsequent oxidation steps. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity. This advancement in synthesis methodology is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 3-(3-fluoro-2-methylphenyl)pentanedioic acid have revealed its potential as an anti-inflammatory agent. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings were further supported by in vivo models of inflammation, where the compound exhibited significant reduction in edema and cytokine levels. The fluorinated aromatic ring appears to enhance its binding affinity to target proteins, suggesting a structure-activity relationship worth exploring further.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that 3-(3-fluoro-2-methylphenyl)pentanedioic acid may act as a modulator of metabolic pathways in cancer cells. Specifically, it has been shown to inhibit glutaminase, an enzyme critical for cancer cell metabolism. This inhibition leads to reduced proliferation and increased apoptosis in certain cancer cell lines, highlighting its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of 3-(3-fluoro-2-methylphenyl)pentanedioic acid as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid clearance, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3-(3-fluoro-2-methylphenyl)pentanedioic acid (CAS: 2228594-47-4) represents a versatile compound with significant potential in anti-inflammatory and anticancer applications. Recent advancements in its synthesis and mechanistic understanding have laid the groundwork for future research. Continued efforts to optimize its pharmacological properties and evaluate its safety will be crucial in determining its translational potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for therapeutic development in the chemical biology and pharmaceutical fields.